Cas no 1211515-88-6 (2-Fluoro-6-methoxypyridine-3-carboxylic Acid)

• Product Name: 2-Fluoro-6-methoxypyridine-3-carboxylic Acid
• CAS No: 1211515-88-6
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD16611227
• CID: 3299478
• PubChem ID: 22413270
• Update Time: 2025-10-29

2-Fluoro-6-methoxypyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXYLIC ACID, 2-FLUORO-6-METHOXY-
• 2-Fluoro-6-methoxy-3-pyridinecarboxylic acid
• 2-fluoro-6-methoxynicotinic acid
• 2-fluoro-6-methoxypyridine-3-carboxylic acid
• 2-Fluoro-6-methoxy-nicotinic acid
• AT27328
• LYB51588
• 850-889-1
• SCHEMBL9040184
• 1211515-88-6
• EN300-233656
• 2-fluoro-6-methoxynicotinicacid
• DTXSID701257940
• DTXCID201688673
• 2-Fluoro-6-methoxypyridine-3-carboxylic Acid

• MDL： MFCD16611227
• Inchi： 1S/C7H6FNO3/c1-12-5-3-2-4(7(10)11)6(8)9-5/h2-3H,1H3,(H,10,11)
• InChI Key： GFWTZHJCJCPAQV-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=N1)OC

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 272.4±35.0 ºC (760 Torr),
• Flash Point: 118.6±25.9 ºC,
• Solubility: Slightly soluble (9.9 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Fluoro-6-methoxypyridine-3-carboxylic Acid

Introduction to 2-Fluoro-6-methoxypyridine-3-carboxylic Acid (CAS No: 1211515-88-6)

2-Fluoro-6-methoxypyridine-3-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 1211515-88-6, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of both a fluoro substituent and a methoxy group on the pyridine ring imparts unique electronic and steric properties, which are leveraged to modulate the pharmacokinetic and pharmacodynamic profiles of derived compounds.

The fluorine atom at the 2-position of the pyridine ring is a key structural feature that enhances the metabolic stability and binding affinity of small molecule inhibitors. In medicinal chemistry, fluorinated pyridines are frequently incorporated into active pharmaceutical ingredients (APIs) due to their ability to improve lipophilicity, reduce susceptibility to enzymatic degradation, and enhance receptor interactions. For instance, recent studies have demonstrated that fluorinated pyridines can significantly increase the binding affinity of kinase inhibitors by influencing the orientation of key hydrogen bonding interactions with the target protein.

Similarly, the methoxy group at the 6-position contributes to the overall electronic distribution of the molecule, influencing its reactivity and solubility. This substitution pattern is particularly useful in designing molecules that require optimal solubility in both aqueous and lipid environments, a critical factor for oral bioavailability and tissue distribution. The carboxylic acid functionality at the 3-position provides a versatile handle for further chemical modifications, enabling the synthesis of amides, esters, or other derivatives that may enhance pharmacological activity or improve pharmacokinetic properties.

Recent advancements in computational chemistry have highlighted the importance of fluorinated pyridines in drug design. Molecular modeling studies indicate that the electron-withdrawing nature of the fluoro group can stabilize reactive intermediates in enzyme active sites, thereby increasing inhibitory potency. For example, a recent publication in the Journal of Medicinal Chemistry described how substituting a hydrogen atom at the 2-position with a fluorine atom led to a 10-fold increase in inhibitory activity against a specific serine protease. This underscores the strategic value of fluorine incorporation in optimizing drug candidates.

In addition to its applications in pharmaceuticals, 2-Fluoro-6-methoxypyridine-3-carboxylic Acid has shown promise in agrochemical research. Fluorinated heterocycles are known for their enhanced pesticidal and herbicidal properties due to their improved bioavailability and resistance to degradation. A study published in PLOS One demonstrated that derivatives of this compound exhibit potent activity against resistant weed species by inhibiting key enzymes involved in plant growth regulation. The structural features of this compound make it an attractive starting point for developing next-generation crop protection agents.

The synthesis of 2-Fluoro-6-methoxypyridine-3-carboxylic Acid typically involves multi-step organic transformations, starting from commercially available pyridine precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination techniques, have been employed to achieve high yields and purity. These synthetic routes are optimized for scalability, ensuring that sufficient quantities of the compound can be produced for preclinical and clinical studies.

The pharmacological profile of 2-Fluoro-6-methoxypyridine-3-carboxylic Acid derivatives has been extensively studied in recent years. Preclinical trials have revealed that certain analogs exhibit significant therapeutic potential in treating inflammatory diseases, cancer, and neurological disorders. For instance, researchers at a leading pharmaceutical company reported promising results from Phase I trials involving a novel kinase inhibitor based on this scaffold. The compound demonstrated favorable safety profiles and preliminary evidence of clinical efficacy, paving the way for further development.

The versatility of fluorinated pyridines as chemical building blocks is further exemplified by their use in designing chiral molecules. Asymmetric synthesis techniques have been employed to produce enantiomerically pure derivatives of this compound, which are essential for drugs where stereochemistry plays a critical role in biological activity. Advances in catalytic asymmetric hydrogenation and biocatalytic methods have enabled efficient production of enantiomerically enriched compounds without excessive racemization or byproduct formation.

Future directions in research on 2-Fluoro-6-methoxypyridine-3-carboxylic Acid include exploring its potential as an intermediate for libraries of bioactive molecules using high-throughput screening (HTS) technologies. By systematically varying substituents at different positions on the pyridine ring, researchers can identify novel scaffolds with enhanced potency and selectivity against disease targets. Additionally, computational approaches such as virtual screening and machine learning models are being integrated into drug discovery pipelines to accelerate the identification of promising candidates derived from this compound.

In conclusion,2-Fluoro-6-methoxypyridine-3-carboxylic Acid (CAS No: 1211515-88-6) is a structurally fascinating molecule with broad applications across multiple industries. Its unique combination of functional groups makes it an invaluable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological activities and synthetic strategies for fluorinated pyridines,this compound will undoubtedly remain at the forefront of chemical biology investigations.